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Compound of Interest

Compound Name: GoSlo-SR-5-69

Cat. No.: B15587039 Get Quote

Application Notes and Protocols: GoSlo-SR-5-69
For Research Use Only. Not for use in diagnostic procedures.

Introduction
GoSlo-SR-5-69 is a slow-release formulation of a potent and selective small molecule inhibitor

of MEK1/2, key protein kinases in the MAPK/ERK signaling pathway. The sustained-release

delivery system is designed to provide consistent plasma concentrations over an extended

period, minimizing the need for frequent dosing in animal studies and reducing stress on the

animals. These application notes provide detailed protocols for the in vivo use of GoSlo-SR-5-
69 in mouse xenograft models.

Mechanism of Action
GoSlo-SR-5-69 targets the MEK1 and MEK2 kinases, preventing the phosphorylation and

activation of ERK1 and ERK2. This downstream inhibition blocks the signaling cascade

responsible for cell proliferation, differentiation, and survival, making it a valuable tool for

oncology research.
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Caption: GoSlo-SR-5-69 inhibits the MAPK/ERK signaling pathway.

Pharmacokinetic Profile
Pharmacokinetic studies were performed in male BALB/c mice (n=5 per group) following a

single subcutaneous injection of GoSlo-SR-5-69 at a dose of 25 mg/kg. Plasma concentrations

of the active compound were measured at various time points.

Parameter Value Unit

Cmax (Maximum

Concentration)
2.5 µg/mL

Tmax (Time to Cmax) 24 hours

AUC(0-t) (Area Under the

Curve)
125 µg·h/mL

t1/2 (Half-life) 72 hours

Table 1: Pharmacokinetic

parameters of GoSlo-SR-5-69

in BALB/c mice.

In Vivo Efficacy
The efficacy of GoSlo-SR-5-69 was evaluated in a human colorectal cancer (HT-29) xenograft

mouse model. Treatment was initiated when tumors reached an average volume of 150 mm³.
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Treatment Group Dose (mg/kg) Dosing Frequency
Tumor Growth
Inhibition (TGI)

Vehicle Control - Once weekly 0%

GoSlo-SR-5-69 10 Once weekly 45%

GoSlo-SR-5-69 25 Once weekly 85%

GoSlo-SR-5-69 50 Once weekly 88%

Table 2: Efficacy of

GoSlo-SR-5-69 in the

HT-29 xenograft

model at day 21.

Experimental Protocols
Protocol 1: Reconstitution of GoSlo-SR-5-69

Prior to use, allow the vial of lyophilized GoSlo-SR-5-69 to equilibrate to room temperature

for 30 minutes.

Aseptically add 1.0 mL of sterile Vehicle (10% DMSO, 40% PEG300, 5% Tween 80, 45%

saline) to the vial.

Vortex the vial for 60 seconds, then place on a rotator at room temperature for 15 minutes to

ensure complete dissolution.

The final solution will have a concentration of 10 mg/mL and should be a clear, homogenous

solution.

Use the reconstituted solution within 4 hours. Do not store for later use.

Protocol 2: Administration in Mice
This protocol describes the subcutaneous administration of GoSlo-SR-5-69 for efficacy studies.
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To cite this document: BenchChem. [GoSlo-SR-5-69 delivery method for animal studies].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587039#goslo-sr-5-69-delivery-method-for-animal-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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